4-(4-nitrobenzyl)thiomorpholine

• IUPAC Name: 4-[(4-nitrophenyl)methyl]thiomorpholine
• InChI: InChI=1S/C11H14N2O2S/c14-13(15)11-3-1-10(2-4-11)9-12-5-7-16-8-6-12/h1-4H,5-9H2
• InChI Key: NZEPOTOSLXJCLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1CC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C11H14N2O2S
• Molecular Weight: 238.31 g/mol

Description

4-(4-nitrobenzyl)thiomorpholine is a useful research compound. Its molecular formula is C11H14N2O2S and its molecular weight is 238.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 238.07759887 g/mol and the complexity rating of the compound is 231. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antimicrobial Activity of Derivatives: Research has demonstrated the synthesis of thiomorpholine derivatives with potential antimicrobial properties. Specifically, 4-(4-nitrobenzyl)thiomorpholine and its derivatives have shown promise in increasing microbial intracellular concentration and reducing microbial resistance (Kardile & Kalyane, 2010).

Catalytic Applications

• Hydrogel Containing Thioether Group: A study involving the synthesis of a hydrogel containing thioether group, which includes this compound, highlighted its application in preparing gold nanoparticles with significant catalytic activity for the reduction of 4-nitrophenol (Ilgin, Ozay, & Ozay, 2019).

Chemical Reduction and Activation

• Activation and Reduction of Nitrobenzyl Derivatives: Research on the chemical and electrochemical reduction of nitrobenzyl derivatives, including this compound, has provided insights into the reductive formation of reactive intermediates and their applications in bioreductive alkylation (Kirkpatrick, Johnson, & Sartorelli, 1986).

Nucleoside Transport Inhibition

• Nucleoside Transport Protein Inhibition: A study investigated derivatives of this compound for their role in inhibiting nucleoside transport proteins, particularly in the context of developing compounds with lower polarity than existing inhibitors (Tromp et al., 2005).

Electrosynthesis Applications

• Catalytic Activity in Electrosynthesis: The electrochemical behavior of 4-nitrobenzyl bromide, closely related to this compound, was studied for its role in the electrosynthesis of 4-nitrophenylacetate, highlighting its potential in catalytic processes (Mohammadzadeh et al., 2020).

Crystallographic Studies

• Crystallographic Analysis of Derivatives: Crystallographic studies have been conducted on compounds similar to this compound, providing insights into their potential chemotherapeutic applications and interactions with biological targets like human sphingosine kinase 1 (Al-Mutairi et al., 2021).

Environmental Applications

• Biodegradation of p-Nitrophenol: A study on Bacillus sphaericus JS905 revealed its ability to metabolize p-nitrophenol, converting it to 3-ketoadipic acid, which is a process closely related to the chemistry of this compound (Kadiyala & Spain, 1998).